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Compound of Interest

4-Hydroxy-8-methyl-2-
Compound Name:

propylquinoline
CAS No.: 1070879-87-6
Cat. No.: B1416507

Get Quote

Compound Overview & Structural Dynamics

4-Hydroxy-8-methyl-2-propylquinoline is a substituted quinoline derivative often investigated
as a structural analog of the Pseudomonas Quinolone Signal (PQS) molecules or as a scaffold
in anti-infective drug discovery.

o IUPAC Name: 8-Methyl-2-propylquinolin-4-ol
e Molecular Formula:

[1][2]
¢ Molecular Weight: 201.26 g/mol [1][2]

o Tautomerism: Like most "4-hydroxyquinolines,” this compound exists in a tautomeric
equilibrium.[3] In the solid state and in polar solvents (e.g., DMSO, Methanol), the 4(1H)-
quinolone (keto) tautomer predominates over the enol form. This significantly influences the
spectroscopic signals, particularly in IR (carbonyl presence) and NMR (NH signal).
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Tautomeric Equilibrium Diagram

Tautomeric Equilibrium
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Caption: Equilibrium shifts toward the Keto form in polar media, establishing the C=0 carbonyl
and N-H functionalities observed in spectra.

Synthesis & Preparation Context

Understanding the synthesis provides context for potential impurities (e.g., uncyclized
intermediates or solvent residues). The standard preparation follows the Conrad-Limpach
synthesis:

« Condensation: 2-Methylaniline reacts with ethyl butyrylacetate (beta-keto ester).

e Cyclization: High-temperature cyclization (250°C) in diphenyl ether.

 Purification: Recrystallization from ethanol/acetone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data is typically acquired in DMSO-

to ensure solubility and stabilize the quinolone tautomer.

H NMR (Proton)

The spectrum is characterized by the propyl chain, the distinct 8-methyl singlet, and the
aromatic pattern of the quinolone core.
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Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) or EI-MS (70 eV).

Fragmentation Pathway
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The molecule typically fragments via cleavage of the alkyl side chain and the expulsion of CO
from the quinolone core.

¢ Molecular lon (

): m/z 201 (Base peak in ESI).

e Base Peak (El): m/z 172 (Loss of Ethyl) or m/z 159 (Loss of Propene via McLafferty).
o Note: 2-Alkyl-4-quinolones with chains

C3 often undergo a McLafferty rearrangement, eliminating the alkene (Propene, mass 42)
to yield the radical cation of 4-hydroxy-8-methylquinoline (m/z 159).

MS Fragmentation Workflow

Molecular lon [M+H]+
m/z 201

McLafferty Rearrangement Alpha-Cleavage
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[M - 42]+

m/z 159 L] =25
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Caption: Primary fragmentation pathways showing McLafferty rearrangement characteristic of
2-alkyl quinolones.

Infrared (IR) Spectroscopy

Data typically acquired via ATR-FTIR on solid powder.
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Experimental Validation Protocol

To verify the identity of a synthesized or purchased sample, follow this self-validating protocol:

» Solubility Check: Dissolve 5 mg in 0.6 mL DMSO-

. If the solution is cloudy, heat gently. Incomplete solubility suggests polymerization or salt

formation.

 NMR Acquisition: Run a standard proton scan (16 scans).

o Checkpoint: Look for the singlet at ~5.9 ppm. If this is a doublet or absent, the quinolone

ring formation failed.

o Checkpoint: Verify the integration of the aromatic region (3 protons). If 4 protons are

present, the 8-methyl substitution is missing (starting material impurity).
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e MS Confirmation: Inject into ESI-MS.
o Checkpoint: Main peak must be 202 (

) or 201 (

). Significant peaks at m/z 215 or 187 indicate homolog impurities (ethyl or butyl analogs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-4-hydroxy-8-methyl-2-propylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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